Cas no 367453-05-2 (tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride)

• Product name: tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride
• CAS No: 367453-05-2
• MF: C₁₃H₂₆ClNO₃
• MW: 279.803443431854
• MDL: MFCD01862362
• CID: 1004785
• PubChem ID: 56777182

tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-propanyl (4R)-4-[(2-methyl-2-propanyl)oxy]-L-prolinate hydrochloride (1:1)
• H-hyp(tbu)-otbu·hcl
• O-tert-Butyl-L-trans-4-hydroxyproline tert-butyl ester hydrochloride
• (2S,4R)-4-t-Butoxypyrrolidine-2-carboxylic acid t-butyl ester
• (2S,4R)-4-t-Butoxypyrrolidine-2-carboxylic acid t-butyl ester hydrochloride
• O-t-Butyl-trans-4-hydroxy-L-proline t-butyl ester hydrochloride
• H-HYP(TBU)-OTBU HCL
• H-Hyp(tBu)-OtBu.HCl
• H-Hyp(tBu)-OtBu yenHCl
• C13H25NO3.HCl
• H-Hyp(tBu)-OtBu hydrochloride AldrichCPR
• H-Hyp(tBu)-OtBu hydrochloride, AldrichCPR
• V5533
• O-(t-Butyl)-trans-4-hydroxy-L-proline t-butyl ester hydrochloride
• tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride
• tert-butyl (2S,4R)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylate;hydrochloride
• MFCD01862362
• D82967
• H-Hyp(tBu)-OtBu hydrochloride
• CS-0154864
• TERT-BUTYL (2S,4R)-4-(TERT-BUTOXY)PYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• DS-7558
• 367453-05-2
• EN300-7391947
• AKOS025289477

• MDL： MFCD01862362
• Inchi： 1S/C13H25NO3.ClH/c1-12(2,3)16-9-7-10(14-8-9)11(15)17-13(4,5)6;/h9-10,14H,7-8H2,1-6H3;1H/t9-,10+;/m1./s1
• InChI Key： SSNWMVRXDJPQAN-UXQCFNEQSA-N
• SMILES： Cl[H].O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])[C@@]1([H])C([H])([H])N([H])[C@]([H])(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 279.16000
• Monoisotopic Mass: 279.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6

Experimental Properties

• PSA: 47.56000
• LogP: 3.00450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride

Comprehensive Overview of tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride (CAS No. 367453-05-2)

The compound tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride (CAS No. 367453-05-2) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in asymmetric synthesis and drug discovery. The hydrochloride salt form enhances its stability and solubility, making it preferable for laboratory and industrial use.

In recent years, the demand for chiral building blocks like tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride has surged, driven by advancements in enantioselective catalysis and the need for high-purity intermediates. This compound is particularly relevant in the synthesis of protease inhibitors and other therapeutic agents. Its tert-butoxy and carboxylate groups provide versatile handles for further chemical modifications, aligning with modern trends in modular synthesis and green chemistry.

The stereochemical integrity of (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate is critical for its application in drug development. Asymmetric synthesis queries often highlight the importance of such intermediates in achieving high enantiomeric excess (ee). The compound’s CAS No. 367453-05-2 is frequently cited in patent literature, reflecting its industrial relevance. Additionally, its compatibility with automated synthesis platforms makes it a topic of interest in AI-driven drug discovery discussions.

From a technical perspective, the hydrochloride salt of this pyrrolidine derivative offers improved handling characteristics compared to its free base form. This feature is particularly valued in large-scale manufacturing, where reproducibility and safety are paramount. The compound’s molecular weight and purity specifications are often searched in conjunction with its CAS number, underscoring the need for reliable sourcing and analytical validation.

Environmental and regulatory considerations also play a role in the popularity of tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride. Its use in sustainable chemistry workflows, such as catalytic hydrogenation or flow chemistry, aligns with global efforts to reduce waste and energy consumption. Researchers frequently explore its reactivity under mild conditions, a trending topic in academic and industrial forums.

In summary, tert-butyl (2S,4R)-4-tert-butoxypyrrolidine-2-carboxylate;hydrochloride (CAS No. 367453-05-2) represents a nexus of synthetic utility, stereochemical precision, and industrial applicability. Its prominence in pharmaceutical R&D and organic methodology development ensures continued interest, as evidenced by search trends and scientific publications. Future directions may explore its derivatives for novel therapeutic targets or greener synthetic routes.